2-Chloro-4-ethylsulfonyl-3-hydroxybenzoic Acid
Description
2-Chloro-4-ethylsulfonyl-3-hydroxybenzoic Acid is a useful research compound. Its molecular formula is C9H9ClO5S and its molecular weight is 264.68 g/mol. The purity is usually 95%.
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Properties
CAS No. |
105917-79-1 |
|---|---|
Molecular Formula |
C9H9ClO5S |
Molecular Weight |
264.68 g/mol |
IUPAC Name |
2-chloro-4-ethylsulfonyl-3-hydroxybenzoic acid |
InChI |
InChI=1S/C9H9ClO5S/c1-2-16(14,15)6-4-3-5(9(12)13)7(10)8(6)11/h3-4,11H,2H2,1H3,(H,12,13) |
InChI Key |
VBTOBUQQWPCYGH-UHFFFAOYSA-N |
Canonical SMILES |
CCS(=O)(=O)C1=C(C(=C(C=C1)C(=O)O)Cl)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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